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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B15555772

A Technical Guide to the Solubility of C.I. Direct
Black 80

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the solubility characteristics of
C.l. Direct Black 80 (C.l. 31600; CAS No. 8003-69-8), a trisazo dye. The information herein is
intended to support research, development, and quality control activities where precise
knowledge of this dye's solubility is critical.

Solubility Profile

C.l. Direct Black 80 is characterized by its solubility in aqueous solutions and general
insolubility in organic solvents.[1][2][3] Its large, linear molecular structure contributes to its
affinity for cellulosic substrates and governs its solubility behavior.[4] The dye presents as a
blue-black powder and forms a blue-black solution when dissolved in water.[3][5]

The solubility of C.I. Direct Black 80 is influenced by factors such as temperature and pH. For
most direct dyes, solubility in water increases significantly with a rise in temperature.[1]
Furthermore, solubility is enhanced in neutral to slightly alkaline conditions (pH > 7) and
reduced in acidic environments, which can lead to aggregation.[1]

The table below summarizes the available quantitative and qualitative solubility data.
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Solvent/Syste - e L.
Temperature Solubility Classification Source(s)

m
Water 17.8°C (64°F) 1-10 mg/mL Slightly Soluble (11061171
Organic Solvents  Ambient Insoluble Insoluble [11[21[3]
Ethanol Ambient Slightly Soluble Slightly Soluble [8]
Concentrated ]

] ] Ambient Soluble Soluble [8]
Sulfuric Acid

Experimental Protocol: Determination of Water
Solubility

The following methodology outlines a detailed procedure for determining the water solubility of
C.l. Direct Black 80. The protocol is based on the Flask Method, as described in the OECD
Test Guideline 105, which is suitable for substances with solubilities above 10-2 g/L.[9][10][11]

A surplus amount of the test substance (C.l. Direct Black 80) is agitated in deionized water at
a controlled temperature for a sufficient duration to reach equilibrium. The resulting saturated
solution is then separated from the undissolved solid, and the concentration of the dye in the
clear aqueous phase is determined analytically.

o Test Substance: C.l. Direct Black 80 powder
e Solvent: Deionized or distilled water

e Apparatus:

o

Analytical balance (accuracy = 0.1 mg)

[¢]

Constant temperature water bath or shaker

[¢]

Glass flasks with stoppers (e.g., 250 mL Erlenmeyer)

o

Centrifuge capable of >3000 x g
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[e]

Syringes and membrane filters (e.g., 0.45 yum pore size)

o

UV-Visible Spectrophotometer

[¢]

Volumetric flasks and pipettes

[¢]

pH meter
e Preparation of Standard Solutions:

o Prepare a stock solution of C.I. Direct Black 80 (e.g., 1000 mg/L) by accurately weighing
the dye and dissolving it in a known volume of deionized water.[4]

o From the stock solution, prepare a series of calibration standards of known lower
concentrations.

o Measure the absorbance of each standard at the dye's maximum absorption wavelength
(Amax) using the UV-Vis spectrophotometer to generate a calibration curve.

o Equilibration (Saturation):

o Add an excess amount of C.I. Direct Black 80 to a flask containing a known volume of
deionized water. The amount should be sufficient to ensure that a solid phase remains
after equilibrium is reached.

o Place the flask in a constant temperature shaker or water bath, preferably set to 20 £ 0.5
°C.[9][10]

o Agitate the mixture for a period sufficient to reach equilibrium. A preliminary test may be
needed to determine this duration, but 24 to 48 hours is typical.

e Phase Separation:

o After equilibration, allow the flask to stand in the constant temperature bath for at least 24
hours to permit the settling of undissolved material.

o To ensure complete removal of suspended solids, centrifuge an aliquot of the supernatant
at a high speed (e.g., >3000 x g).
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o Carefully withdraw a sample from the clear supernatant. For critical applications, filter this
sample through a 0.45 pm membrane filter that does not adsorb the dye.[1]

e Analysis:

o Measure the absorbance of the clear, saturated filtrate using the UV-Vis
spectrophotometer at the same Amax used for the calibration curve.

o If necessary, dilute the sample with a known volume of deionized water to ensure the
absorbance falls within the linear range of the calibration curve.

o Calculation:

o Using the calibration curve, determine the concentration of C.l. Direct Black 80 in the
filtrate.

o If the sample was diluted, multiply the result by the dilution factor to obtain the final
solubility value.

o Express the solubility in g/L or mg/mL.

Visualization of Experimental Workflow

The following diagram illustrates the key steps of the flask method for determining the water
solubility of a dye.
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Caption: Workflow for Dye Solubility Determination via the Flask Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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